cis-2-Iodocyclopropanecarboxylic acid

• IUPAC Name: (1S,2S)-2-iodocyclopropane-1-carboxylic acid
• InChI: InChI=1S/C4H5IO2/c5-3-1-2(3)4(6)7/h2-3H,1H2,(H,6,7)/t2-,3+/m1/s1
• InChI Key: JLDDIEQQVGNSGM-GBXIJSLDSA-N
• Canonical SMILES: C1C(C1I)C(=O)O
• Isomeric SMILES: C1[C@H]([C@H]1I)C(=O)O
• Molecular Formula: C4H5IO2
• Molecular Weight: 211.99 g/mol

Description

“Cis-2-Iodocyclopropanecarboxylic acid” is a chemical compound with the CAS Number: 122676-92-0. It has a molecular weight of 211.99 and its IUPAC name is (1S,2S)-2-iodocyclopropane-1-carboxylic acid.

Molecular Structure Analysis

The molecular formula of “this compound” is C4H5IO2. The InChI code is 1S/C4H5IO2/c5-3-1-2(3)4(6)7/h2-3H,1H2,(H,6,7)/t2-,3+/m1/s1.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 211.99 and its molecular formula is C4H5IO2.

Scientific Research Applications

Bioactive Isomers of Conjugated Linoleic Acid

Conjugated linoleic acid (CLA) and its isomers, including structures related to cis-2-iodocyclopropanecarboxylic acid, have been extensively studied for their physiological effects. The cis-9,trans-11 and trans-10,cis-12 CLA isomers are known for their natural occurrence and varied biological activities, such as influencing lipid metabolism in adipocytes and liver cells, and inhibiting carcinogenesis in animal models. These findings suggest potential applications of related compounds in health and disease management (Pariza, Park, & Cook, 2001).

Retinoids in Cancer Therapy

Retinoids, which share structural similarities with carboxylic acid derivatives, demonstrate significant anti-tumor effects in various cancers, including acute promyelocytic leukemia (APL) and cutaneous T-cell malignancies. Their actions are mediated through changes in gene expression via specific nuclear receptors. The clinical success of retinoids like all-trans retinoic acid (RA) in APL highlights the therapeutic potential of structurally related compounds in oncology (Smith, Parkinson, Cheson, & Friedman, 1992).

Muconic Acid Isomers in Biobased Economy

Muconic acid (MA), with its conjugated double bonds and isomeric forms, serves as a precursor for the synthesis of value-added chemicals and specialty polymers. The review on MA outlines the production and valorization of its isomers, highlighting the significance of chemical structures with conjugated systems in developing sustainable materials and chemicals. This insight underscores the potential of this compound in contributing to green chemistry and materials science (Khalil, Quintens, Junkers, & Dusselier, 2020).

Conjugated Linoleic Acid and Health Benefits

CLA's isomers, including structures akin to this compound, are recognized for their health benefits, such as modulating body composition, enhancing immune response, and potentially reducing risk factors for chronic diseases. The approval of CLA as a food additive underscores its safety and efficacy in health applications, inviting further exploration of related compounds for nutritional and therapeutic uses (Kim, Kim, Kim, & Park, 2016).

Safety and Hazards

The safety information for “cis-2-Iodocyclopropanecarboxylic acid” indicates that it has the GHS07 pictogram and the signal word is "Warning". The hazard statements are H302, H315, H319, H335. The precautionary statements are P261, P305, P338, P351. In case of accidental release, it’s advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.